Cas no 7461-62-3 (dibenzo[b,d]furan-2,3,7,8-tetrol)

dibenzo[b,d]furan-2,3,7,8-tetrol structure
7461-62-3 structure
Product Name:dibenzo[b,d]furan-2,3,7,8-tetrol
CAS No:7461-62-3
MF:C12H8O5
MW:232.188923835754
CID:979478
PubChem ID:345827
Update Time:2025-04-19

dibenzo[b,d]furan-2,3,7,8-tetrol Chemical and Physical Properties

Names and Identifiers

    • dibenzo[b,d]furan-2,3,7,8-tetrol
    • 2,3,6,7-tetrahydroxydibenzofuran
    • 2,7,8-Dibenzofurantetrol
    • AC1L83M2
    • NSC403615
    • NSC403616
    • SureCN3887841
    • NSC-403615
    • Dibenzo[b,d]furan-2,3,7,8-tetraol
    • DTXSID40323341
    • NSC-403616
    • dibenzofuran-2,3,7,8-tetrol
    • SCHEMBL3887841
    • 7461-62-3
    • Inchi: 1S/C12H8O5/c13-7-1-5-6-2-8(14)10(16)4-12(6)17-11(5)3-9(7)15/h1-4,13-16H
    • InChI Key: VNDIJIRLCXPKRR-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C(=CC=2C2C=C(C(=CC1=2)O)O)O)O

Computed Properties

  • Exact Mass: 232.03714
  • Monoisotopic Mass: 232.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 94.1Ų

Experimental Properties

  • Density: 1.73
  • Boiling Point: 371.4°C at 760 mmHg
  • Flash Point: 178.4°C
  • Refractive Index: 1.886
  • PSA: 94.06
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